Cas no 898754-89-7 (2'-Azetidinomethyl-2,5-dimethylbenzophenone)

• Product Name: 2'-Azetidinomethyl-2,5-dimethylbenzophenone
• CAS No: 898754-89-7
• MF: C₁₉H₂₁NO
• MW: 279.376145124435
• CID: 1945668
• Update Time: 2025-05-20

2'-Azetidinomethyl-2,5-dimethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(azetidin-1-ylmethyl)phenyl]-(2,5-dimethylphenyl)methanone
• LogP
• 2'-Azetidinomethyl-2,5-dimethylbenzophenone

• Inchi： 1S/C19H21NO/c1-14-8-9-15(2)18(12-14)19(21)17-7-4-3-6-16(17)13-20-10-5-11-20/h3-4,6-9,12H,5,10-11,13H2,1-2H3
• InChI Key： JVTNMJPIMFKLEF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)C1=CC=CC=C1CN1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2'-Azetidinomethyl-2,5-dimethylbenzophenone

Comprehensive Overview of 2'-Azetidinomethyl-2,5-dimethylbenzophenone (CAS No. 898754-89-7): Properties, Applications, and Industry Insights

The compound 2'-Azetidinomethyl-2,5-dimethylbenzophenone (CAS No. 898754-89-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This benzophenone derivative incorporates an azetidinyl moiety, which is a four-membered nitrogen-containing heterocycle, known for its role in enhancing bioactivity. The presence of methyl groups at the 2 and 5 positions of the benzophenone scaffold further modulates its physicochemical properties, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2'-Azetidinomethyl-2,5-dimethylbenzophenone has surged, driven by their applications in medicinal chemistry and catalysis. Researchers are particularly interested in its potential as a pharmacophore for designing novel therapeutics targeting inflammation, microbial infections, and metabolic disorders. The compound's CAS No. 898754-89-7 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2'-Azetidinomethyl-2,5-dimethylbenzophenone is synthesized via multi-step organic reactions, often involving Friedel-Crafts acylation and cyclization strategies. Its molecular weight and logP value are critical parameters for drug formulation, as they influence solubility and bioavailability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and structural integrity.

The compound's stability under varying pH conditions and thermal stress has also been a topic of investigation, especially for industrial-scale production. With the rise of green chemistry initiatives, researchers are exploring eco-friendly synthetic routes for azetidine-containing compounds to minimize waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing.

Beyond pharmaceuticals, 2'-Azetidinomethyl-2,5-dimethylbenzophenone has potential applications in advanced materials, such as photoinitiators for polymer curing and liquid crystals for display technologies. Its UV absorption properties make it a candidate for sunscreen formulations, though rigorous safety assessments are required. The compound's versatility underscores its importance across multiple sectors.

In summary, 2'-Azetidinomethyl-2,5-dimethylbenzophenone (CAS No. 898754-89-7) represents a promising scaffold for innovation in drug development and material science. Its synthesis, characterization, and applications continue to be active areas of research, addressing both scientific challenges and market needs. As the demand for high-value intermediates grows, this compound is poised to play a pivotal role in shaping future technologies.